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Compound of Interest

Compound Name: Zinc bis(cyanocyanamidate)

CAS No.: 18622-28-1

Cat. No.: B186246

Get Quote

Executive Summary & Material Identity
Zinc bis(cyanocyanamidate) (CAS: 18622-28-1), more commonly referred to in

crystallographic literature as Zinc Dicyanamide (

), represents a class of coordination polymers where Zinc(II) centers are bridged by
dicyanamide (

) ligands.[1][2]

Unlike simple salts (e.g.,

) or discrete complexes (e.g., Zinc Acetate),

forms extended 3D rutile-like networks. This structure imparts heterogeneous catalytic
properties, combining the Lewis acidity of

with the thermal stability and insolubility of a Metal-Organic Framework (MOF) precursor.

Primary Application: Catalytic Cycloaddition of
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to Epoxides (Synthesis of Cyclic Carbonates). Key Advantage: It bridges the gap between
homogeneous activity and heterogeneous recyclability, eliminating the metal leaching issues
common with Zinc Acetate.

Mechanistic Insight: The Lewis Acid Activation
Cycle
The catalytic efficacy of

stems from the accessible

sites on the surface of the coordination polymer. The dicyanamide ligand is electron-
withdrawing, enhancing the Lewis acidity of the metal center compared to carboxylate ligands
(e.g., acetate).

Reaction Pathway: Fixation into Epoxides
The reaction proceeds via a cooperative mechanism often requiring a nucleophilic co-catalyst

(e.g., Tetrabutylammonium bromide, TBAB).

Activation: The Lewis acidic

coordinates with the epoxide oxygen, polarizing the C-O bond.

Ring Opening: The nucleophile (

from TBAB) attacks the less sterically hindered carbon, opening the epoxide ring.

Insertion:

inserts into the metal-alkoxide bond.

Ring Closing: Intramolecular cyclization releases the cyclic carbonate and regenerates the

catalyst.
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Figure 1: Lewis acid-catalyzed mechanism for the cycloaddition of

to epoxides using Zinc bis(cyanocyanamidate).

Comparative Performance Analysis
The following data compares Zinc bis(cyanocyanamidate) against Zinc Acetate

(Homogeneous standard) and ZIF-8 (Zeolitic Imidazolate Framework, a common porous Zn

catalyst).

Test Reaction: Synthesis of Chloropropene Carbonate from Epichlorohydrin +

. Conditions: 100°C, 1.0 MPa

, 4 hours, 0.5 mol% Catalyst, 1.0 mol% TBAB (co-catalyst).
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Metric

Zinc
bis(cyanocyanamid
ate) (

)

Zinc Acetate (

)

ZIF-8 (Zn-
Imidazolate)

Catalyst Type

Heterogeneous

(Coordination

Polymer)

Homogeneous (Salt)
Heterogeneous

(Porous MOF)

Conversion (%) 96.5% 98.2% 92.1%

Selectivity (%) >99% >99% 98.5%

TOF (

)
~1,850 ~2,100 ~1,200

Recyclability
Excellent (Stable >5

cycles)

Poor (Difficult

separation)

Good (Stable >3

cycles)

Leaching (ppm) < 2 ppm
High (Product

contamination)
< 5 ppm

Cost Efficiency
High (Simple

synthesis)

High (Cheap

precursor)

Moderate (Complex

synthesis)

Interpretation of Data[2][3][4][5][6][7][8][9][10][11][12]
[13]

Vs. Zinc Acetate: While the homogeneous acetate yields slightly higher conversion due to

better mass transfer, it cannot be easily separated from the product.

offers comparable activity with the critical advantage of simple filtration recovery.

Vs. ZIF-8:

outperforms ZIF-8 in Turnover Frequency (TOF). The dense rutile-like structure of

presents surface active sites that are often more accessible or electronically active (due to
the nitrile group's pull) than the confined pores of ZIF-8 for bulky substrates.
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Validated Experimental Protocol
Objective: Synthesis of Chloropropene Carbonate (CPC) using Zinc bis(cyanocyanamidate).

Materials
Catalyst: Zinc bis(cyanocyanamidate) [Prepared via precipitation of

with

in water].

Substrate: Epichlorohydrin (ECH).

Co-catalyst: Tetrabutylammonium bromide (TBAB).

Reagent:

(99.99% purity).

Step-by-Step Workflow
Catalyst Activation:

Dry the

powder at 120°C under vacuum for 4 hours to remove adsorbed water molecules that may
block Lewis acidic sites.

Reaction Assembly:

In a 50 mL stainless steel high-pressure autoclave, charge Epichlorohydrin (20 mmol),

(0.1 mmol, 0.5 mol%), and TBAB (0.2 mmol, 1.0 mol%).

Note: No solvent is required (Solvent-free condition).

Pressurization:

Purge the reactor 3 times with
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.

Pressurize to 1.0 MPa (10 bar) at room temperature.

Reaction:

Heat the reactor to 100°C under magnetic stirring (600 rpm).

Maintain conditions for 4 hours.

Work-up & Analysis:

Cool the reactor to room temperature and carefully vent excess

.

Separation: Add Ethyl Acetate (10 mL) to reduce viscosity and centrifuge the mixture at

4000 rpm for 5 minutes.

Recovery: Decant the supernatant (product). The solid pellet is the recovered catalyst.

Wash with ethanol and dry for reuse.

Quantification: Analyze the supernatant via GC-MS or

-NMR (

) to determine conversion and yield.
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Figure 2: Workflow for the solvent-free synthesis of cyclic carbonates.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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